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Compound of Interest

Compound Name: Bromo-PEG5-alcohol

Cat. No.: B606400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Bromo-PEG5-alcohol, a commonly used PEG-based linker in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). Understanding the stability profile of

this reagent is critical for ensuring its integrity, and performance in conjugation reactions, and

ultimately, for the successful development of novel therapeutics.

Core Concepts: Stability and Degradation
Bromo-PEG5-alcohol is a bifunctional molecule featuring a terminal hydroxyl group and a

bromo-functionalized polyethylene glycol (PEG) chain. While generally stable under

recommended storage conditions, its reactivity, particularly of the carbon-bromine bond, makes

it susceptible to degradation under certain environmental stressors. The primary degradation

pathway of concern is hydrolysis, although oxidation of the PEG backbone can also occur

under harsh conditions.

Recommended Storage and Handling
Proper storage and handling are paramount to preserving the quality and stability of Bromo-
PEG5-alcohol. The following tables summarize the recommended conditions for both the pure

compound and its solutions.

Table 1: Recommended Storage Conditions for Bromo-PEG5-alcohol
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Form
Storage
Temperature

Duration Container

Pure Compound

(Solid/Liquid)
-20°C Up to 3 years

Tightly sealed, light-

resistant vial

4°C Up to 2 years
Tightly sealed, light-

resistant vial

In Solvent -80°C Up to 6 months
Tightly sealed vials,

preferably in aliquots

-20°C Up to 1 month
Tightly sealed vials,

preferably in aliquots

Data compiled from multiple chemical suppliers.[1][2]

Table 2: General Handling Guidelines for Bromo-PEG5-alcohol

Guideline Recommendation Rationale

Incompatible Materials

Avoid strong acids, strong

alkalis, and strong

oxidizing/reducing agents.[1]

These can catalyze

degradation of the PEG chain

or the bromo-functional group.

Solution Preparation

Prepare solutions on the day

of use whenever possible. If

advance preparation is

necessary, store as aliquots at

-80°C.

To minimize degradation in

solution and avoid repeated

freeze-thaw cycles.

Equilibration

Allow the product to equilibrate

to room temperature for at

least 1 hour before opening

the vial.

To prevent condensation of

moisture inside the vial, which

could lead to hydrolysis.

Handling Precautions

Avoid inhalation, and contact

with eyes and skin. Use in a

well-ventilated area.

Standard laboratory safety

practice for chemical reagents.
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Potential Degradation Pathway: Hydrolysis
The most probable degradation pathway for Bromo-PEG5-alcohol under aqueous conditions

is the hydrolysis of the carbon-bromine bond. This nucleophilic substitution reaction results in

the replacement of the bromine atom with a hydroxyl group, yielding a diol-PEG5-alcohol and

hydrobromic acid.

Bromo-PEG5-alcohol
(Br-(CH2CH2O)5-H)

Transition State

H2O
(Water)

Diol-PEG5-alcohol
(HO-(CH2CH2O)5-H)
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Acid Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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